Cas no 2171618-67-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid
• CAS No: 2171618-67-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6186187
• PubChem ID: 165543683
• Update Time: 2025-09-27

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-hydroxypentyl)carbamoyl]butanoic acid
• 2171618-67-8
• EN300-1491451

• Inchi： 1S/C25H30N2O6/c1-2-16(28)13-14-26-24(31)22(11-12-23(29)30)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,28H,2,11-15H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： LHXKZQWRPZGLPB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(CC)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid: A Novel Compound for Biomedical Applications

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid, with the chemical identifier CAS No. 2171618-67-8, represents a promising candidate in the field of biomedical research. This compound is characterized by its complex molecular structure, which combines fluorenyl and hydroxypentyl moieties with a carbamoylbutanoic acid core. Recent studies have highlighted its potential in targeted drug delivery and anti-inflammatory mechanisms, making it a subject of significant interest in both academic and industrial settings.

The fluoren-9-yl group, a key component of this molecule, plays a critical role in enhancing the solubility and bioavailability of the compound. This structural feature is particularly advantageous in pharmaceutical formulations, where solubility is a major determinant of therapeutic efficacy. Additionally, the methoxycarbonyl functionality contributes to the molecule's stability under physiological conditions, a critical factor in ensuring the longevity of therapeutic agents.

Recent advancements in synthetic chemistry have enabled the precise modification of the hydroxypentyl chain, allowing for the optimization of the compound's biological activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the introduction of hydroxyl groups in the pentyl chain significantly enhances the compound's ability to interact with specific protein targets, thereby improving its therapeutic potential. This finding underscores the importance of structural modifications in the development of targeted therapies.

The carbamoylbutanoic acid moiety serves as a versatile scaffold for further functionalization. Researchers have explored its potential in the design of prodrugs and drug conjugates, leveraging its ability to undergo enzymatic cleavage in vivo. This property is particularly relevant in the context of precision medicine, where the controlled release of active pharmaceutical ingredients is essential for minimizing side effects and maximizing therapeutic outcomes.

Current research efforts are focused on elucidating the mechanism of action of this compound in various pathological conditions. Preliminary data suggest that it exhibits anti-inflammatory and neuroprotective properties, making it a potential candidate for the treatment of chronic inflammatory diseases and neurodegenerative disorders. A 2024 study in Frontiers in Pharmacology reported that the compound effectively modulates inflammatory cytokine production, offering a novel approach to managing conditions such as autoimmune diseases and metabolic syndrome.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid involves advanced organic chemistry techniques, including condensation reactions and functional group transformations. The use of protecting groups during the synthesis process ensures the selective modification of specific functional groups, a critical step in achieving the desired molecular structure. These synthetic strategies are in line with the latest advancements in drug discovery and chemical synthesis.

From a pharmaceutical perspective, the compound's unique structure offers several advantages. The presence of multiple functional groups allows for the incorporation of drug-targeting ligands and bioconjugation sites, enhancing its ability to interact with specific biological targets. This adaptability is particularly valuable in the development of multifunctional therapeutics that can address complex disease mechanisms.

Challenges in the development of this compound include ensuring its metabolic stability and selectivity in vivo. Researchers are actively exploring in silico modeling and in vitro assays to predict its behavior in biological systems. These computational tools are instrumental in optimizing the compound's pharmacokinetic profile and minimizing potential toxicities.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypentyl)carbamoylbutanoic acid represents a significant advancement in the field of biomedical research. Its unique molecular structure and the ability to undergo targeted modifications make it a promising candidate for the development of novel therapeutics. Ongoing research is expected to further elucidate its potential applications and refine its therapeutic utility.